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Compound of Interest

Compound Name: 2-Methyloctanoic acid

Cat. No.: B036649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance

(NMR) and mass spectrometry (MS) data for 2-methyloctanoic acid. The information is

presented in a structured format to facilitate its use in research, development, and quality

control applications.

Spectral Data Summary
The following tables summarize the key spectral data for 2-methyloctanoic acid, a branched-

chain fatty acid with the chemical formula C₉H₁₈O₂.[1][2][3][4] This compound is also known as

2-methylcaprylic acid.[2][5]

Table 1: ¹H NMR Spectral Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

5.14 br s 2H -OH

2.53 dd 2H -CH₂-

1.20-1.65 m 4H -CH₂- x2

1.27 s 3H -CH₃

0.93 t 3H -CH₃

Data sourced from a study on volatile organic compounds.[6]

Table 2: ¹³C NMR Spectral Data

Chemical Shift (δ) ppm Assignment

176.38 C=O

71.85 -CH-

44.56 -CH₂-

44.13 -CH₂-

26.33 -CH₂-

17.17 -CH₃

14.42 -CH₃

Data sourced from a study on volatile organic compounds.[6]

Table 3: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

131 100 [M-C₂H₅]⁺

113 - [M-C₂H₅-H₂O]⁺
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Data acquired via Electron Ionization (EI, 70 eV).[6] The NIST WebBook also indicates the

availability of mass spectrum data for 2-methyloctanoic acid.[5]

Experimental Protocols
Detailed experimental protocols for the acquisition of the cited data were not available.

However, the following represents a standard methodology for obtaining NMR and mass

spectrometry data for a compound like 2-methyloctanoic acid.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A dilute solution of 2-methyloctanoic acid is prepared in a deuterated

solvent, typically chloroform-d (CDCl₃), and transferred to an NMR tube.

Instrumentation: A high-resolution NMR spectrometer (e.g., 200 MHz or higher) is used.

¹H NMR Acquisition: The proton NMR spectrum is acquired to determine the chemical

environment of the hydrogen atoms.

¹³C NMR Acquisition: The carbon-13 NMR spectrum is acquired to identify the different

carbon environments within the molecule.

2.2. Mass Spectrometry (MS)

Sample Introduction: The sample is introduced into the mass spectrometer, often via gas

chromatography (GC-MS) for volatile compounds.

Ionization: Electron Ionization (EI) at a standard energy of 70 eV is a common method for

generating ions.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured to generate the mass spectrum.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the spectral analysis of a chemical

compound such as 2-methyloctanoic acid.
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Caption: Generalized workflow for spectral analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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